Cas no 681180-64-3 (1H-Pyrazol-4-amine, 3-(2-furanyl)-5-methyl-)

1H-Pyrazol-4-amine,  3-(2-furanyl)-5-methyl- structure
681180-64-3 structure
Product Name:1H-Pyrazol-4-amine, 3-(2-furanyl)-5-methyl-
CAS No:681180-64-3
MF:C8H9N3O
MW:163.176561117172
CID:968850
PubChem ID:11228977
Update Time:2025-04-19

1H-Pyrazol-4-amine, 3-(2-furanyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-4-amine, 3-(2-furanyl)-5-methyl-
    • 3-(Furan-2-yl)-5-methyl-1H-pyrazol-4-amine
    • 681180-64-3
    • Inchi: 1S/C8H9N3O/c1-5-7(9)8(11-10-5)6-3-2-4-12-6/h2-4H,9H2,1H3,(H,10,11)
    • InChI Key: UGAHIYFQLRTMMW-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C1C(=C(C)NN=1)N

Computed Properties

  • Exact Mass: 163.074561919g/mol
  • Monoisotopic Mass: 163.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 67.8Ų
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